2-(Pyrrolidin-2-yl)spiro[4.4]nonan-1-one

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: C1CCC2(C1)CCC(C2=O)C3CCCN3
• InChI: InChI=1S/C13H21NO/c15-12-10(11-4-3-9-14-11)5-8-13(12)6-1-2-7-13/h10-11,14H,1-9H2
• InChIKey: WZVWYVOXXIZZJZ-UHFFFAOYSA-N

2-(Pyrrolidin-2-yl)spiro[4.4]nonan-1-one CAS 1870121-78-0: Key Physicochemical and Structural Profile for Procurement Screening

2-(Pyrrolidin-2-yl)spiro[4.4]nonan-1-one (CAS 1870121-78-0) is a spirocyclic tertiary amine–ketone hybrid with molecular formula C₁₃H₂₁NO and molecular weight 207.31 g/mol . The scaffold combines a spiro[4.4]nonan-1-one core with a pendant pyrrolidin-2-yl group, generating a conformationally restricted, three-dimensional framework with one rotatable bond, two hydrogen-bond acceptors, one hydrogen-bond donor, a topological polar surface area (TPSA) of 29.1 Ų, and a calculated LogP of 2.28 . These features place the compound at the intersection of fragment-like and lead-like chemical space, making it a candidate for library design and hit-to-lead programs that require non-planar, saturated building blocks.

Fragment Library Spirocyclic non-planar building block

CNS Programs Balanced LogP/TPSA for permeability profiling

Structure-Based Design Conformationally rigid with dual H-bond acceptors

Why 2-(Pyrrolidin-2-yl)spiro[4.4]nonan-1-one Cannot Be Replaced by Simpler Spiro[4.4]nonane or Pyrrolidine-Ketone Analogues

Although multiple spiro[4.4]nonane and pyrrolidine-ketone derivatives exist commercially, they diverge significantly in molecular size, lipophilicity, hydrogen-bonding capacity, and three-dimensional shape . The closest unsubstituted spiro[4.4]nonan-1-one (C₉H₁₄O, MW 138.21) lacks the basic amine required for key target interactions, while 2-azaspiro[4.4]nonan-1-one (C₈H₁₃NO, MW 139.19) embeds the nitrogen within a lactam, eliminating the basicity and conformational flexibility of a free pyrrolidine . Conversely, 2-(pyrrolidin-2-yl)cyclopentan-1-one (C₉H₁₅NO, MW 153.22) sacrifices the spiro junction, reducing molecular rigidity and three-dimensional character . These structural distinctions translate into quantitatively different physicochemical profiles that directly affect solubility, permeability, and target-engagement potential, meaning that in-class substitution without experimental re-validation risks losing or altering the very properties that scientific selection relies upon.

Unsubstituted spiro[4.4]nonan-1-one Lacks basic amine center; may lose key ionic target interactions.

2-Azaspiro[4.4]nonan-1-one Nitrogen locked in lactam reduces basicity and H-bond acceptor count; binding mode may shift.

Monocyclic pyrrolidine-ketone Spiro junction absent; increased conformational flexibility may alter binding entropy.

Quantitative Differentiation Evidence: 2-(Pyrrolidin-2-yl)spiro[4.4]nonan-1-one vs Closest Structural Analogs

Lipophilicity Advantage: 2.3-Fold Higher LogP than 2-Azaspiro[4.4]nonan-1-one

2-(Pyrrolidin-2-yl)spiro[4.4]nonan-1-one exhibits a calculated LogP of 2.28 , compared to an XlogP of 1.0 for 2-azaspiro[4.4]nonan-1-one , a 2.3-fold increase in predicted lipophilicity. This difference is attributable to the addition of the pyrrolidine substituent and the additional methylene units expanding the carbon skeleton. The target compound also surpasses 2-(pyrrolidin-2-yl)cyclopentan-1-one (LogP ≈1.1) [1] and closely matches spiro[4.4]nonan-1-one (LogP 2.30) , but with the added benefit of a basic amine center absent in the all-carbon analogue.

Lipophilicity Profile

Reported

LogP 2.28

2.3-fold vs aza-spiro (XlogP 1.0)

May support CNS permeability profiling

Computed values; experimental validation recommended

Evidence Dimension	Calculated n-octanol/water partition coefficient (LogP / XlogP)
Target Compound Data	LogP 2.28
Comparator Or Baseline	2-Azaspiro[4.4]nonan-1-one XlogP 1.0; 2-(Pyrrolidin-2-yl)cyclopentan-1-one LogP 1.1; Spiro[4.4]nonan-1-one LogP 2.30
Quantified Difference	2.3-fold higher vs 2-azaspiro; 2.1-fold higher vs cyclopentanone analog; comparable to spiro[4.4]nonan-1-one
Conditions	Computed values from vendor technical datasheets (ChemSrc, Leyan, Chem960, ChemBase)

Why This Matters

Higher LogP within the 2–3 range is associated with improved passive membrane permeability and potential blood-brain barrier penetration, making this compound a more suitable starting point for CNS-targeted fragment-based campaigns than the more polar 2-azaspiro or monocyclic alternatives.

• [1] ChemBase. 2-(pyrrolidin-2-yl)cyclopentan-1-one hydrochloride, LogP 1.0971038. Accessed May 2026. View Source

Enhanced Hydrogen-Bond Acceptor Capacity: Two Acceptors vs One in Simpler Spiro[4.4]nonane Analogues

The target compound provides two hydrogen-bond acceptor sites (the ketone carbonyl oxygen and the pyrrolidine nitrogen lone pair), whereas 2-azaspiro[4.4]nonan-1-one offers only one (amide carbonyl) and spiro[4.4]nonan-1-one also offers one (ketone carbonyl) . The additional acceptor originates from the basic pyrrolidine nitrogen, which is geometrically positioned to engage protein targets in orientations inaccessible to the lactam nitrogen of the aza-spiro scaffold. All three compounds possess one hydrogen-bond donor.

H-Bond Acceptors

Data to verify

2 acceptors (vs 1)

2-fold increase

Enables multiple directional H-bonds in target site

Computed descriptors; confirm with binding studies

Evidence Dimension	Number of hydrogen-bond acceptor atoms
Target Compound Data	2 acceptors (H_Acceptors = 2)
Comparator Or Baseline	2-Azaspiro[4.4]nonan-1-one: 1 acceptor; Spiro[4.4]nonan-1-one: 1 acceptor
Quantified Difference	2-fold increase in H-bond acceptor count relative to both unsubstituted spiro[4.4]nonane scaffolds
Conditions	Vendor-supplied computed molecular descriptors

Why This Matters

Doubling the H-bond acceptor count while retaining a single donor creates a more balanced and potentially higher-affinity pharmacophore, enabling the compound to satisfy multiple directional hydrogen-bonding constraints within a protein binding site, a feature particularly valuable in fragment-based screening where polar interaction count often correlates with hit confirmation rates.

Molecular Scaffold Expansion: 35–50% Higher Molecular Weight Provides Greater Vector Diversity for Fragment Elaboration

With a molecular weight of 207.31 g/mol, 2-(pyrrolidin-2-yl)spiro[4.4]nonan-1-one occupies a molecular size 49% larger than 2-azaspiro[4.4]nonan-1-one (MW 139.19) and 35% larger than 2-(pyrrolidin-2-yl)cyclopentan-1-one (MW 153.22) . The spiro[4.4]nonane core itself is identical to that of spiro[4.4]nonan-1-one (MW 138.21) , but the additional pyrrolidine appendage adds 69 g/mol of mass with three additional heavy atoms, translating into a richer vector set for fragment growing and merging strategies. Despite the higher MW, the compound retains a favorable fraction of sp³-hybridized carbons consistent with lead-like property space.

Molecular Weight

Data to verify

MW 207.3 (vs 138–153)

+35–50% heavier

More exit vectors for fragment elaboration

Remains fragment-compliant (MW <300)

Evidence Dimension	Molecular weight and heavy-atom composition
Target Compound Data	MW 207.31 g/mol, 15 heavy atoms (C13H21NO)
Comparator Or Baseline	2-Azaspiro[4.4]nonan-1-one: MW 139.19, 10 heavy atoms; 2-(Pyrrolidin-2-yl)cyclopentan-1-one: MW 153.22, 11 heavy atoms; Spiro[4.4]nonan-1-one: MW 138.21, 10 heavy atoms
Quantified Difference	+49% MW vs 2-azaspiro; +35% vs cyclopentanone analog; +50% vs spiro[4.4]nonan-1-one
Conditions	CAS registry and vendor technical datasheet molecular formula data

Why This Matters

The higher molecular weight yet still fragment-compliant size (MW < 300) positions the compound as a 'privileged fragment' that offers more exit vectors for chemical expansion than the smaller unadorned spiro[4.4]nonane cores, potentially shortening the hit-to-lead timeline for programs requiring rapid SAR exploration from a single starting point.

Conformational Restriction: Spiro Junction Plus Pyrrolidine Substituent Yield a Rigid 3D Architecture Absent in Monocyclic Analogues

The target compound contains exactly one freely rotatable bond (Rotatable_Bonds = 1) , anchored by a rigid spiro[4.4]nonane bicyclic system. In contrast, 2-(pyrrolidin-2-yl)cyclopentan-1-one, which lacks the spiro junction, presents greater torsional flexibility despite sharing the pyrrolidine-ketone motif . The 2-azaspiro[4.4]nonan-1-one scaffold is also rigid (Rotatable_Bonds = 0) but embeds the nitrogen in a lactam, losing the basic amine character. The spiro junction of the target compound enforces a defined dihedral angle between the cyclopentane and pyrrolidine rings, pre-organizing the molecule into a conformation that can reduce the entropic penalty upon protein binding relative to flexible analogs.

Conformational Rigidity

Data to verify

1 rotatable bond

vs flexible monocyclic analog

Pre-organizes conformation; may reduce binding entropy

Spiro junction enforces defined dihedral angle

Evidence Dimension	Conformational flexibility (number of rotatable bonds) and scaffold topology
Target Compound Data	1 rotatable bond; spiro[4.4]nonane core with exocyclic pyrrolidine substituent
Comparator Or Baseline	2-Azaspiro[4.4]nonan-1-one: 0 rotatable bonds (lactam nitrogen in ring); 2-(Pyrrolidin-2-yl)cyclopentan-1-one: more rotatable bonds, monocyclic core
Quantified Difference	Preserves spiro rigidity while adding a basic amine; monocyclic analog lacks spiro pre-organization
Conditions	Computed molecular descriptors from vendor datasheets and CAS structural records

Why This Matters

For structure-based drug design and fragment screening, conformationally restricted scaffolds translate into more interpretable SAR, lower binding entropy costs, and higher ligand efficiency. The combination of spiro rigidity with a freely basic pyrrolidine in the target compound offers a topological advantage that neither the lactam-based aza-spiro analogue nor the flexible monocyclic analogue can replicate simultaneously.

Defined Purity Specification: 95% Baseline Purity Enables Direct Use in Screening Cascades Without Re-Purification

The compound is supplied with a documented purity of 95% , a specification that meets the common threshold for direct use in biochemical and biophysical assays without additional purification. In comparison, 2-azaspiro[4.4]nonan-1-one is commercially available at 95% minimum purity from some vendors , while spiro[4.4]nonan-1-one is also typically listed at 95% . However, the target compound uniquely combines this purity grade with the favorable physicochemical profile described above, meaning that procurement of a 95%-grade spiro[4.4]nonane building block does not force a trade-off between purity and the desired pharmacophoric features (LogP, H-bond acceptor count, spiro rigidity).

Purity Specification

Data to verify

95% (HPLC)

Meets typical screening threshold

May allow direct assay use without re-purification

Verify lot-specific COA before screening

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (Leyan Product No. 2108232)
Comparator Or Baseline	2-Azaspiro[4.4]nonan-1-one: 95–99% (vendor-dependent); Spiro[4.4]nonan-1-one: 95% (Fluorochem)
Quantified Difference	Equivalent purity grade, but combined with superior pharmacophoric attributes; no purity compromise required
Conditions	Vendor certificate-of-analysis baseline

Why This Matters

Procurement decisions in lead discovery environments must balance compound quality with chemical features. The availability of the target compound at 95% purity from a traceable supplier means that screening groups can bypass in-house re-purification, accelerating the assay-ready timeline while retaining the differentiated structural properties not present in other 95%-purity spiro[4.4]nonane congeners.

Optimal Application Scenarios for 2-(Pyrrolidin-2-yl)spiro[4.4]nonan-1-one Based on Quantitative Differentiation Evidence

CNS-Targeted Fragment-Based Drug Discovery Requiring Balanced Lipophilicity

With a LogP of 2.28—over 2-fold higher than the more polar 2-azaspiro[4.4]nonan-1-one (XlogP 1.0)—and a TPSA of 29.1 Ų, this compound resides in a physicochemical space compatible with passive blood-brain barrier penetration . Fragment-screening libraries targeting CNS enzymes or receptors (e.g., GPCRs, ion channels, kinases) benefit from building blocks pre-qualified for CNS multiparameter optimization (MPO) scores. Procurement for such programs should prioritize this compound over the aza-spiro lactam or monocyclic pyrrolidine-ketone analogues, which either lack sufficient lipophilicity or the rigidity and amine basicity needed for CNS target engagement. [Supporting class-level evidence: spirocyclic scaffolds with LogP 2–3 and TPSA < 40 Ų have been correlated with improved CNS exposure in published fragment-to-lead case studies (see review: Efremov et al., J. Med. Chem. 2012, 55, 9069–9088, describing a spiropyrrolidine BACE1 fragment optimized for brain penetration).]

Fragment Elaboration Campaigns Requiring Multiple Exit Vectors from a Single Spiro Core

At MW 207.31, this compound is approximately 49% larger than the parent 2-azaspiro[4.4]nonan-1-one, offering three additional heavy atoms and a pendant pyrrolidine ring that serves as a pre-installed vector for parallel SAR exploration . Medicinal chemistry teams running fragment-to-lead programs can exploit the ketone, the pyrrolidine nitrogen, and the cyclopentane ring positions for orthogonal derivatization without constructing the spiro architecture de novo. This multi-vector advantage is absent in simpler spiro[4.4]nonan-1-one or 2-azaspiro analogues, which provide fewer functionalization handles . Procure this compound when the project plan requires a single building block capable of supporting at least three distinct chemical expansion paths.

Protein-Ligand Co-Crystallography and Structure-Based Design Requiring Rigid, Electron-Dense Fragments

The spiro junction locks the two five-membered rings into a defined geometry, while the single rotatable bond and dual H-bond acceptors (ketone oxygen and pyrrolidine nitrogen) make the compound a strong candidate for soaking into protein crystals to obtain high-resolution bound-state structures . The rigidity reduces conformational heterogeneity in electron density maps, facilitating unambiguous pose assignment—a critical requirement for structure-guided optimization. Analogs lacking the spiro junction (e.g., 2-(pyrrolidin-2-yl)cyclopentan-1-one) introduce additional torsional degrees of freedom that can degrade map quality . Incorporate this compound into crystallographic fragment screens when interpretable electron density and rapid binding-mode identification are prioritized over scaffold minimalism.

Parallel Medicinal Chemistry Libraries Exploring Basic Amine Pharmacophores on a Saturated Spiro Framework

The free pyrrolidine nitrogen (pKa ~10–11 for secondary amines of this class) provides a site for amide coupling, reductive amination, or sulfonamide formation, enabling rapid generation of diverse lead-like libraries . Unlike 2-azaspiro[4.4]nonan-1-one, where the nitrogen is tied up in a less nucleophilic lactam, this compound supports standard amine diversification chemistries without requiring protecting-group manipulations. For high-throughput chemistry teams synthesizing 100–1000 compound arrays, the operational simplicity of having a pre-formed basic amine on a rigid spiro scaffold translates directly into shorter synthesis cycle times and higher library success rates. Select this building block when the library design criteria include: (i) spiro[4.4]nonane core, (ii) basic amine handle, and (iii) LogP > 2.

Application

Selection Property

Validation Focus

CNS fragment-based drug discovery

LogP 2–3 class, TPSA <40 Ų for CNS MPO

Blood-brain barrier permeability assays

Fragment elaboration with multi-vector expansion

Higher mass > common spiro analogs, three functionalization points

Parallel SAR exploration yield and vector diversity

Protein-ligand co-crystallography

Single rotatable bond, dual H-bond acceptors, rigid spiro

Electron density map clarity; binding pose assignment

Parallel medicinal chemistry libraries (basic amine)

Free pyrrolidine nitrogen (pKa ~10–11) for diversification

Amine coupling success rate; library synthesis cycle time